(R)-tert-Butyl 1-(2-amino-4-fluorophenyl)pyrrolidin-3-ylcarbamate

• IUPAC Name: tert-butyl N-[(3R)-1-(2-amino-4-fluorophenyl)pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C15H22FN3O2/c1-15(2,3)21-14(20)18-11-6-7-19(9-11)13-5-4-10(16)8-12(13)17/h4-5,8,11H,6-7,9,17H2,1-3H3,(H,18,20)/t11-/m1/s1
• InChI Key: TZVULHTYGHKPMR-LLVKDONJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(C1)C2=C(C=C(C=C2)F)N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCN(C1)C2=C(C=C(C=C2)F)N
• Molecular Formula: C15H22FN3O2
• Molecular Weight: 295.35 g/mol

Description

(R)-tert-Butyl 1-(2-amino-4-fluorophenyl)pyrrolidin-3-ylcarbamate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their biological activities.

Scientific Research Applications

Chemical Structure and Configuration

The compound tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate, closely related to the requested compound, showcases a complex configuration with an all-cis trisubstituted pyrrolidin-2-one structure. The detailed analysis of the C atoms in the lactam ring and their absolute configurations provides valuable insights into the spatial arrangement of such compounds, which is crucial in understanding their reactivity and interaction with biological targets (Weber et al., 1995).

Synthetic Processes and Intermediate Applications

The synthesis process of compounds closely related to (R)-tert-Butyl 1-(2-amino-4-fluorophenyl)pyrrolidin-3-ylcarbamate involves complex reactions and intermediate stages. For example, the synthesis of (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor, is achieved through a one-pot, two-step telescoped sequence. This process highlights the intricate nature of synthesizing such compounds and their potential applications in medicinal chemistry (Li et al., 2012).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, the core structures similar to the requested compound are synthesized and utilized in the design of drugs. For instance, the synthesis of influenza neuraminidase inhibitors involves the creation of pyrrolidine cores, emphasizing the significance of such compounds in the development of potent inhibitors against specific targets. The intricate synthesis process and the analysis of the interaction of these compounds with biological targets underscore their potential in drug discovery (Wang et al., 2001).